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Abstract
4,5-Dimethylthiazole (CAS No: 3581-91-7) is a heterocyclic organic compound that serves as

a valuable building block in organic synthesis and finds applications in the flavor and fragrance

industry.[1] Its unique aromatic profile, characterized by roasted, nutty, and meaty notes, makes

it a significant component in food science.[2][3] Furthermore, the thiazole scaffold is a

privileged structure in medicinal chemistry, forming the core of numerous biologically active

compounds.[4][5] This technical guide provides an in-depth overview of the core

physicochemical properties of 4,5-Dimethylthiazole, details common experimental

methodologies for their determination, and visualizes its role in key experimental workflows and

its potential relevance in biological signaling pathways.

Core Physicochemical Properties
The physical and chemical characteristics of 4,5-Dimethylthiazole are fundamental to its

handling, application, and synthesis. A summary of its key properties is presented below. It is

important to note a discrepancy in the reported physical state of this compound; some sources

describe it as a colorless to pale yellow liquid, while others report a melting point of 83-84°C,

suggesting it is a solid at room temperature.[1][6] This may be due to variations in purity or the

existence of different polymorphic forms.
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This table summarizes the primary identification and physical state information for 4,5-
Dimethylthiazole.

Property Value Reference(s)

IUPAC Name 4,5-dimethyl-1,3-thiazole

CAS Number 3581-91-7 [7]

Molecular Formula C₅H₇NS [7]

Molecular Weight 113.18 g/mol [7]

Appearance
Colorless to pale yellow liquid;

Solid; Powder
[1][7][8]

Odor
Roasted, nutty, meaty, boiled

poultry-like
[2][3]

Thermodynamic and Optical Properties
This table details the key thermodynamic and optical measurements critical for laboratory and

industrial applications.

Property Value Reference(s)

Boiling Point
157 - 159 °C at 760 mmHg

158 °C at 742 mmHg
[1][9][10]

Melting Point 83 - 84 °C [6][11]

Density 1.07 g/mL at 25 °C [2][7][10]

Refractive Index (n20/D) 1.521 [7][10]

Flash Point 51 °C (123.8 °F) - closed cup [3][7]

Vapor Pressure
3.456 mmHg at 25 °C

(estimated)
[6]

Solubility and Partitioning
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Solubility is a critical parameter for reaction chemistry, formulation, and biological studies.

Property Value Reference(s)

Water Solubility
1750 mg/L at 25 °C

(estimated)
[6]

Solubility in Organics
Soluble in ether; Miscible in

ethanol
[6]

logP (o/w) 1.184 (estimated) [6]

Experimental Protocols for Property Determination
The following sections describe the general principles and standard methodologies used to

determine the key physicochemical properties listed above.

Melting Point Determination (Capillary Method)
The melting point is a crucial indicator of purity.[6] The capillary method is a standard technique

recognized by major pharmacopeias.[8][12]

Sample Preparation: A small amount of the finely powdered, dry solid sample is packed into

a thin-walled glass capillary tube, sealed at one end.[12]

Apparatus: The capillary tube is placed in a heating block apparatus (e.g., a Mel-Temp or

Thiele tube) adjacent to a calibrated thermometer.[6][13]

Heating: The sample is heated at a controlled, slow rate (typically 1-2 °C per minute) to

ensure thermal equilibrium between the sample, heating block, and thermometer.[6]

Observation: The temperature at which the substance first begins to liquefy (onset point) and

the temperature at which it becomes completely liquid (clear point) are recorded. This range

indicates the melting point.[12] A sharp melting range (0.5-1.0°C) is characteristic of a pure

substance.[6]
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The Thiele tube method is a convenient technique for determining the boiling point of a small

liquid sample.[14]

Setup: A small quantity of the liquid is placed in a small test tube (e.g., a fusion tube). A

capillary tube, sealed at one end, is inverted and placed inside the test tube with the open

end submerged in the liquid.[11]

Assembly: The test tube assembly is attached to a thermometer and placed in a Thiele tube

containing a high-boiling point oil (e.g., mineral oil).[11]

Heating: The side arm of the Thiele tube is gently heated, allowing convection currents to

ensure uniform temperature distribution.[11]

Observation: As the temperature rises, trapped air in the capillary tube expands and

escapes. When the liquid's boiling point is reached, a continuous and rapid stream of

bubbles emerges from the capillary tip.[15]

Measurement: Heating is discontinued. The liquid begins to cool, and the vapor pressure

inside the capillary drops. The temperature at which the bubble stream stops and the liquid is

drawn back into the capillary tube is recorded as the boiling point.[11][14] This is the point

where the external pressure equals the vapor pressure of the liquid.[15]

Density Measurement (Pycnometry)
Pycnometry is a precise method for determining the density of a liquid by accurately measuring

its mass and volume.[10][16]

Weighing the Pycnometer: A pycnometer, which is a glass flask with a precisely known

volume, is first weighed empty.

Filling: The pycnometer is then filled with the sample liquid (4,5-Dimethylthiazole). Care is

taken to avoid air bubbles.

Temperature Equilibration: The filled pycnometer is placed in a thermostatic bath to bring it to

a specific temperature (e.g., 25 °C), as density is temperature-dependent.[10]
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Final Weighing: The pycnometer is removed, carefully dried on the outside, and weighed

again.

Calculation: The mass of the liquid is determined by subtracting the empty weight from the

filled weight. The density is then calculated by dividing the mass of the liquid by the known

volume of the pycnometer.[4]

Refractive Index Measurement (Digital Refractometer)
The refractive index is a measure of how light propagates through a substance and is a useful

constant for identification and purity assessment.[17]

Principle: Modern digital refractometers operate on the principle of total internal reflection at

the boundary between a prism of high refractive index (e.g., sapphire) and the liquid sample.

[18]

Calibration: The instrument is first calibrated using a standard of known refractive index,

often distilled water.[17]

Sample Application: A few drops of the liquid sample are placed onto the clean, dry surface

of the measurement prism.[18]

Measurement: The instrument directs an LED light source onto the prism-sample interface. A

detector measures the critical angle of total reflection, from which the instrument's software

automatically calculates and displays the refractive index, typically at the sodium D-line

wavelength (589.3 nm) and a controlled temperature (20 °C).[17][18]

Applications and Visualized Workflows
4,5-Dimethylthiazole is not only a flavoring agent but also a precursor in chemical synthesis

and is related to compounds used in fundamental biological assays.

Role in the MTT Cell Viability Assay
The MTT assay is a widely used colorimetric method to assess cell viability, proliferation, and

cytotoxicity.[9] The key reagent, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide), contains the 4,5-dimethylthiazole moiety.[19] The assay relies on the reduction of
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the yellow tetrazolium salt MTT by mitochondrial dehydrogenases in metabolically active cells

to form a purple formazan product.[7]

Cell Preparation & Treatment

MTT Reaction & Measurement

Data Analysis

Seed cells in a
96-well plate

Incubate to allow
cell adherence

Treat cells with
test compound

Incubate for a
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Add MTT solution
(yellow, water-soluble)

Incubate (1-4h at 37°C)

Viable cells with active
mitochondrial dehydrogenases

reduce MTT

Insoluble purple
formazan crystals form

inside viable cells

Leads to

Add solubilization solution
(e.g., DMSO, isopropanol)

Dissolve formazan crystals

Measure absorbance at
~570 nm with a

microplate reader

Absorbance is directly
proportional to the

number of viable cells
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Click to download full resolution via product page

Caption: Workflow of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

cell viability assay.

Synthetic Utility: Radical Bromination
4,5-Dimethylthiazole serves as a starting material for the synthesis of halogenated

derivatives. For instance, radical bromination using N-bromosuccinimide (NBS) in the presence

of a radical initiator like 2,2′-azobisisobutyronitrile (AIBN) can yield various bromo-compounds,

demonstrating the reactivity of the methyl groups.[8] This is a key step in creating more

complex thiazole-based molecules for further research.[20][21]

4,5-Dimethylthiazole

Free-Radical
Bromination

N-Bromosuccinimide (NBS)
+ AIBN (Initiator)

Mono-, Tri-, and
Tetrabromo Derivatives

(e.g., 4-(bromomethyl)-5-(dibromomethyl)thiazole)

Yields

Click to download full resolution via product page

Caption: Reaction scheme for the free-radical bromination of 4,5-Dimethylthiazole.

Thiazole Derivatives in Kinase Inhibition (Conceptual)
The thiazole ring is a core component of many compounds designed as kinase inhibitors for

cancer therapy.[5] While direct data for 4,5-Dimethylthiazole may be limited, related thiazole

derivatives have shown potent inhibitory activity against key receptor tyrosine kinases like

VEGFR-2 and EGFR.[2][22][23] These kinases are crucial for tumor angiogenesis and cell

proliferation.[2][24] The diagram below illustrates this conceptual inhibitory role.
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Caption: Conceptual diagram of thiazole derivatives inhibiting VEGFR-2 and EGFR signaling

pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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